![molecular formula C24H29ClN2O2 B1257257 [1-[(7-chloro-3-methyl-1H-indol-2-yl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol](/img/structure/B1257257.png)
[1-[(7-chloro-3-methyl-1H-indol-2-yl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol
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Overview
Description
[1-[(7-chloro-3-methyl-1H-indol-2-yl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol is a methylindole.
Scientific Research Applications
Synthesis and Characterization
- The compound has been synthesized through condensation reactions, utilizing specific solvents and bases, followed by characterization using spectroscopic techniques and X-ray crystallography. For example, similar compounds have been synthesized using methods like condensation of piperidin-4-yl]-diphenyl-methanol with specific sulfonyl chlorides (Benakaprasad et al., 2007).
Chemical Structure Analysis
- Detailed analysis of the crystallographic structure and molecular geometry of similar compounds reveals their crystallization patterns and the conformation of key components like the piperidine ring. This understanding is crucial for further applications in various fields (Girish et al., 2008).
Catalytic Applications
- Some indole derivatives have been used in catalytic processes, such as methylation reactions, indicating the potential of similar compounds in catalysis (Mathew et al., 2002).
Potential in Medicinal Chemistry
- Derivatives of similar compounds have been explored for their potential medicinal applications, such as antimicrobial and anticancer properties. This indicates the potential of 1-[(7-chloro-3-methyl-1H-indol-2-yl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol in drug development (Katariya et al., 2021).
Application in Analytical Chemistry
- Compounds with similar structures have been used in analytical chemistry, for example, in the analysis of wastewater samples. This suggests potential use in environmental monitoring and analytical applications (Borova et al., 2015).
properties
Molecular Formula |
C24H29ClN2O2 |
---|---|
Molecular Weight |
412.9 g/mol |
IUPAC Name |
[1-[(7-chloro-3-methyl-1H-indol-2-yl)methyl]-4-(2-phenoxyethyl)piperidin-4-yl]methanol |
InChI |
InChI=1S/C24H29ClN2O2/c1-18-20-8-5-9-21(25)23(20)26-22(18)16-27-13-10-24(17-28,11-14-27)12-15-29-19-6-3-2-4-7-19/h2-9,26,28H,10-17H2,1H3 |
InChI Key |
BOBHPMQFFUSAAV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(NC2=C1C=CC=C2Cl)CN3CCC(CC3)(CCOC4=CC=CC=C4)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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